Bis(N,N,N-tributylbutan-1-aminium) hydrogen phosphate

• CAS RN: 23221-66-1
• Molecular Formula: C32H73N2O4P
• Molecular Weight: 580.9 g/mol
• IUPAC Name: hydrogen phosphate;tetrabutylazanium
• InChI: InChI=1S/2C16H36N.H3O4P/c2*1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;1-5(2,3)4/h2*5-16H2,1-4H3;(H3,1,2,3,4)/q2*+1;/p-2
• InChI Key: CFYRHPJXXCHEFX-UHFFFAOYSA-L
• Canonical SMILES: CCCC[N+](CCCC)(CCCC)CCCC.CCCC[N+](CCCC)(CCCC)CCCC.OP(=O)([O-])[O-]

Description

Bis(N,N,N-tributylbutan-1-aminium) hydrogen phosphate is a useful research compound. Its molecular formula is C32H73N2O4P and its molecular weight is 580.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Tetra-n-butylammonium hydroxide (40% aq. w/w, about 150 g) was added dropwise to a solution of phosphoric acid (85% aq, w/w, 18 g, 0.155 mmol) in water (150 mL) until the pH reached 7. Water was then evaporated in vacuo to give a syrup which was co-evaporated with dry acetonitrile (2×400 mL) followed by dry toluene (2×400 mL). The resulting white solid (75 g) was dried in vacuo and stored over phosphorus pentoxide under vacuum until used.